Cas no 887587-28-2 (2-(4-methylpiperidin-3-yl)acetic acid)
887587-28-2 structure
Product Name:2-(4-methylpiperidin-3-yl)acetic acid
CAS No:887587-28-2
MF:C8H15NO2
MW:157.210202455521
MDL:MFCD07787243
CID:713441
PubChem ID:45357661
Update Time:2025-04-19
2-(4-methylpiperidin-3-yl)acetic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-Piperidineaceticacid, 4-methyl-
- 2-(4-methylpiperidin-3-yl)acetic acid
- 4-METHYL-3-PIPERIDINEACETIC ACID
- EN300-301128
- SCHEMBL19815606
- AKOS006283959
- 887587-28-2
- DTXSID80669992
- (4-METHYLPIPERIDIN-3-YL)ACETIC ACID
- 6-Methyl-3-piperidine acetic acid
- 23-DICHLORO-5-(TRICHLOROMETHYL)PYRIDIN&
-
- MDL: MFCD07787243
- Inchi: 1S/C8H15NO2/c1-6-2-3-9-5-7(6)4-8(10)11/h6-7,9H,2-5H2,1H3,(H,10,11)
- InChI Key: UUKHLEXOKMKFMK-UHFFFAOYSA-N
- SMILES: OC(CC1CNCCC1C)=O
Computed Properties
- Exact Mass: 157.11
- Monoisotopic Mass: 157.11
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 147
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: -1.8
- Topological Polar Surface Area: 49.3A^2
Experimental Properties
- Density: 1.016
- Boiling Point: 289.3°C at 760 mmHg
- Flash Point: 128.8°C
- Refractive Index: 1.455
2-(4-methylpiperidin-3-yl)acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-301128-1g |
2-(4-methylpiperidin-3-yl)acetic acid |
887587-28-2 | 1g |
$1057.0 | 2023-09-06 | ||
| Enamine | EN300-301128-5g |
2-(4-methylpiperidin-3-yl)acetic acid |
887587-28-2 | 5g |
$3065.0 | 2023-09-06 | ||
| Enamine | EN300-301128-10g |
2-(4-methylpiperidin-3-yl)acetic acid |
887587-28-2 | 10g |
$4545.0 | 2023-09-06 | ||
| Enamine | EN300-301128-0.05g |
2-(4-methylpiperidin-3-yl)acetic acid |
887587-28-2 | 95.0% | 0.05g |
$888.0 | 2025-03-19 | |
| Enamine | EN300-301128-0.1g |
2-(4-methylpiperidin-3-yl)acetic acid |
887587-28-2 | 95.0% | 0.1g |
$930.0 | 2025-03-19 | |
| Enamine | EN300-301128-0.25g |
2-(4-methylpiperidin-3-yl)acetic acid |
887587-28-2 | 95.0% | 0.25g |
$972.0 | 2025-03-19 | |
| Enamine | EN300-301128-0.5g |
2-(4-methylpiperidin-3-yl)acetic acid |
887587-28-2 | 95.0% | 0.5g |
$1014.0 | 2025-03-19 | |
| Enamine | EN300-301128-1.0g |
2-(4-methylpiperidin-3-yl)acetic acid |
887587-28-2 | 95.0% | 1.0g |
$1057.0 | 2025-03-19 | |
| Enamine | EN300-301128-2.5g |
2-(4-methylpiperidin-3-yl)acetic acid |
887587-28-2 | 95.0% | 2.5g |
$2071.0 | 2025-03-19 | |
| Enamine | EN300-301128-5.0g |
2-(4-methylpiperidin-3-yl)acetic acid |
887587-28-2 | 95.0% | 5.0g |
$3065.0 | 2025-03-19 |
2-(4-methylpiperidin-3-yl)acetic acid Related Literature
-
Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
-
Jonas Kind,Lukas Kaltschnee,Martin Leyendecker,Christina M. Thiele Chem. Commun., 2016,52, 12506-12509
-
Vanessa dos Santos Pereira Montera,Camila Aparecida Borges Food Funct., 2021,12, 7699-7708
-
Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
-
Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
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